Cas no 32014-03-2 (1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol)

• Product Name: 1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol
• CAS No: 32014-03-2
• MF: C₅H₁₂O₄S
• MW: 168.211380958557
• MDL: MFCD28361525
• CID: 2359928
• PubChem ID: 59405768
• Update Time: 2025-05-19

1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-ethanesulfonyl)-propan-2-ol
• SY269033
• SCHEMBL9910619
• 32014-03-2
• DB-179886
• MFCD28361525
• 1-(2-hydroxyethylsulfonyl)propan-2-ol
• 1-[(2-Hydroxyethyl)sulfonyl]-2-propanol
• 1-((2-Hydroxyethyl)sulfonyl)propan-2-ol
• 1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol

• MDL： MFCD28361525
• Inchi： 1S/C5H12O4S/c1-5(7)4-10(8,9)3-2-6/h5-7H,2-4H2,1H3
• InChI Key： QXKIHUFISFHAMP-UHFFFAOYSA-N
• SMILES： S(CCO)(CC(C)O)(=O)=O

Computed Properties

• Exact Mass: 168.04563003g/mol
• Monoisotopic Mass: 168.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83
• XLogP3: -1.3

Additional information on 1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol

Comprehensive Overview of 1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol (CAS No. 32014-03-2)

1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol, identified by its CAS number 32014-03-2, is a versatile organic compound with a wide range of applications in industries such as pharmaceuticals, cosmetics, and specialty chemicals. This compound, often referred to as a hydroxy-sulfonyl derivative, has garnered significant attention due to its unique chemical properties and potential as a building block in advanced formulations. In this article, we delve into its molecular structure, applications, and relevance to current trends in sustainable chemistry and green synthesis.

The molecular structure of 1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol features both a hydroxyl group and a sulfonyl group, which contribute to its solubility in polar solvents and reactivity in various chemical reactions. This dual functionality makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of biodegradable surfactants and eco-friendly solvents. Researchers and manufacturers are increasingly exploring its use as a green alternative to traditional sulfonated compounds, aligning with the global shift toward sustainable industrial practices.

In the pharmaceutical sector, 1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol has shown promise as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its ability to act as a polar linker enhances the bioavailability of certain drugs, addressing one of the key challenges in modern drug delivery systems. Additionally, its compatibility with water-based formulations makes it an attractive candidate for topical and injectable medications, meeting the growing demand for safer and more effective therapeutic solutions.

The cosmetic industry has also embraced this compound for its moisturizing properties and low irritation potential. As consumers increasingly prioritize clean beauty and non-toxic ingredients, 1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol has emerged as a favored ingredient in formulations such as serums, creams, and lotions. Its ability to stabilize emulsions and improve skin penetration of active ingredients further underscores its utility in advanced skincare products.

From an environmental perspective, the compound's biodegradability and low toxicity profile make it a standout choice for applications in eco-conscious manufacturing. Industries are under increasing pressure to reduce their environmental footprint, and the adoption of sustainable chemicals like 1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol is a step toward achieving this goal. Its role in green chemistry initiatives is particularly noteworthy, as it aligns with regulatory frameworks such as REACH and EPA guidelines.

In conclusion, 1-(2-Hydroxy-ethanesulfonyl)-propan-2-ol (CAS No. 32014-03-2) is a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, combined with its alignment with sustainability trends and consumer preferences, position it as a valuable asset in modern science and technology. As research continues to uncover new applications, this compound is poised to play an even greater role in shaping the future of innovative materials and sustainable solutions.